Thiomorpholin-4-yl-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]morpholin-2-yl]methanone

• IUPAC Name: thiomorpholin-4-yl-[4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]morpholin-2-yl]methanone
• InChI: InChI=1S/C15H17F3N6O2S/c16-15(17,18)14-20-19-11-1-2-12(21-24(11)14)23-3-6-26-10(9-23)13(25)22-4-7-27-8-5-22/h1-2,10H,3-9H2
• InChI Key: LNJIYTHYXMCCKB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C2=NN3C(=NN=C3C(F)(F)F)C=C2)C(=O)N4CCSCC4
• Molecular Formula: C15H17F3N6O2S
• Molecular Weight: 402.4 g/mol

Description

The compound is a complex organic molecule that appears to contain several functional groups, including a triazole ring and a morpholine ring. It’s part of a class of compounds known as 1,2,4-triazoles, which are known for their versatile biological activities. These compounds can bind in the biological system with a variety of enzymes and receptors.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups. Triazole compounds typically contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain. The compound also contains a morpholine ring, which is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis process, investigation of its biological activities, and assessment of its potential applications in various fields. Given the biological activity of similar triazole compounds, this compound could potentially be explored for its therapeutic potential.